Cas no 1242269-80-2 (4-Chloro-2-fluoro-5-nitrobenzonitrile)
1242269-80-2 structure
Product Name:4-Chloro-2-fluoro-5-nitrobenzonitrile
CAS No:1242269-80-2
MF:C7H2ClFN2O2
MW:200.55438375473
MDL:MFCD20486212
CID:4564273
PubChem ID:59529860
Update Time:2024-11-02
4-Chloro-2-fluoro-5-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2-fluoro-5-nitro-benzonitrile
- Benzonitrile, 4-chloro-2-fluoro-5-nitro-
- 4-chloro-2-fluoro-5-nitrobenzonitrile
- ZDHOTDZFFZOKPK-UHFFFAOYSA-N
- EN300-199353
- AS-82443
- W11522
- SCHEMBL1725293
- 1242269-80-2
- C7H2ClFN2O2
- MFCD20486212
- 4-Chloro-2-fluoro-5-nitrobenzonitrile
-
- MDL： MFCD20486212
- Inchi： 1S/C7H2ClFN2O2/c8-5-2-6(9)4(3-10)1-7(5)11(12)13/h1-2H
- InChI Key： ZDHOTDZFFZOKPK-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC([N+]([O-])=O)=C(Cl)C=C1F
Computed Properties
- Exact Mass: 199.9788832g/mol
- Monoisotopic Mass: 199.9788832g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 69.6Ų
4-Chloro-2-fluoro-5-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB462415-250 mg |
4-Chloro-2-fluoro-5-nitrobenzonitrile |
1242269-80-2 | 250mg |
€262.20 | 2023-04-21 | ||
| abcr | AB462415-1 g |
4-Chloro-2-fluoro-5-nitrobenzonitrile |
1242269-80-2 | 1g |
€651.20 | 2023-04-21 | ||
| eNovation Chemicals LLC | Y1261348-100mg |
4-Chloro-2-fluoro-5-nitro-benzonitrile |
1242269-80-2 | 95% | 100mg |
$140 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1261348-250mg |
4-Chloro-2-fluoro-5-nitro-benzonitrile |
1242269-80-2 | 95% | 250mg |
$180 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1261348-1g |
4-Chloro-2-fluoro-5-nitro-benzonitrile |
1242269-80-2 | 95% | 1g |
$270 | 2024-06-06 | |
| Enamine | EN300-199353-0.05g |
4-chloro-2-fluoro-5-nitrobenzonitrile |
1242269-80-2 | 95% | 0.05g |
$56.0 | 2023-02-15 | |
| Enamine | EN300-199353-0.1g |
4-chloro-2-fluoro-5-nitrobenzonitrile |
1242269-80-2 | 95% | 0.1g |
$83.0 | 2023-02-15 | |
| Enamine | EN300-199353-0.25g |
4-chloro-2-fluoro-5-nitrobenzonitrile |
1242269-80-2 | 95% | 0.25g |
$119.0 | 2023-02-15 | |
| Enamine | EN300-199353-0.5g |
4-chloro-2-fluoro-5-nitrobenzonitrile |
1242269-80-2 | 95% | 0.5g |
$188.0 | 2023-02-15 | |
| Enamine | EN300-199353-1.0g |
4-chloro-2-fluoro-5-nitrobenzonitrile |
1242269-80-2 | 95% | 1g |
$0.0 | 2023-06-08 |
4-Chloro-2-fluoro-5-nitrobenzonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1242269-80-2)4-Chloro-2-fluoro-5-nitrobenzonitrile
Order Number:A1118227
Stock Status:in Stock
Quantity:1g/5g/10g/25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:18
Price ($):238.0/713.0/1190.0/2380.0
Email:sales@amadischem.com
4-Chloro-2-fluoro-5-nitrobenzonitrile Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1242269-80-2)4-Chloro-2-fluoro-5-nitrobenzonitrile
Purity:99%/99%/99%/99%
Quantity:1g/5g/10g/25g
Price ($):238.0/713.0/1190.0/2380.0